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Signal Transducer and Activator of Transcription 6 (STAT6) is a key transcription factor in the

JAK-STAT signaling pathway.[1] Activated by the cytokines Interleukin-4 (IL-4) and Interleukin-

13 (IL-13), STAT6 plays a crucial role in mediating Th2 immune responses, which are

implicated in allergic diseases such as asthma and atopic dermatitis.[1] Consequently, the

development of STAT6 inhibitors is a promising therapeutic strategy for these conditions. This

guide provides a comparative overview of YM-341619 against other notable STAT6 inhibitors,

supported by experimental data.

Overview of STAT6 Signaling Pathway
The binding of IL-4 or IL-13 to their receptors initiates a signaling cascade that leads to the

phosphorylation of STAT6.[1] Once phosphorylated, STAT6 molecules form dimers and

translocate to the nucleus, where they bind to specific DNA sequences to regulate the

transcription of target genes responsible for Th2 cell differentiation and inflammatory

responses.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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